2,4-dimethyl-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide

• IUPAC Name: 2,4-dimethyl-N-(5,6,7,8-tetrahydronaphthalen-1-yl)benzamide
• InChI: InChI=1S/C19H21NO/c1-13-10-11-16(14(2)12-13)19(21)20-18-9-5-7-15-6-3-4-8-17(15)18/h5,7,9-12H,3-4,6,8H2,1-2H3,(H,20,21)
• InChI Key: HNPFEIAKGKSVQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=CC3=C2CCCC3)C
• Molecular Formula: C19H21NO
• Molecular Weight: 279.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as aromatic polyamides derived from diamine; N-(3,5-diaminophenyl)-4-(naphthalen-7-yloxy)benzamide, involves starting materials like 2-naphthol and 4-fluoro benzonitrile. Novel aromatic polyamides have been synthesized using the direct Yamazaki’s phosphorylative polycondensation method, showcasing the chemical versatility and synthetic accessibility of such compounds (Ghodke et al., 2021).

Molecular Structure Analysis

Molecular structure determinations, including X-ray crystallography, have been pivotal in understanding the geometry and electron distribution in related compounds. For instance, N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives have been studied for their solid-state properties, revealing significant insights into their molecular geometry and potential applications in material science (Younes et al., 2020).

Chemical Reactions and Properties

The chemical reactivity and properties of these compounds are demonstrated through various reactions, such as the Friedel–Crafts acylation, which showcases their susceptibility to electrophilic aromatic substitution. Studies on the acylation reactions of 1,4-dimethylnaphthalene and 1,2,3,4-tetramethylnaphthalene provide insights into the positional reactivities crucial for chemical modifications (Gore & Hoskins, 1971).

Physical Properties Analysis

The physical properties, including solubility, thermal stability, and glass-transition temperatures, have been extensively studied for related aromatic polyamides containing naphthalene units. These properties indicate the material's suitability for various applications, from high-performance polymers to potential components in advanced composite materials (Ghodke et al., 2021).

Chemical Properties Analysis

The chemical properties of such compounds, particularly their interaction with anions and cations, have been explored through colorimetric sensing and hydrogen bonding studies. The ability of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives to undergo colorimetric changes in response to fluoride anions showcases their potential in developing sensitive and selective chemical sensors (Younes et al., 2020).